Cas no 102919-76-6 (Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-)

• Product Name: Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-
• CAS No: 102919-76-6
• Molecular Formula: C₃₀H₄₈O₄
• Molecular Weight: 472.69972
• CID: 165479
• PubChem ID: 12302571

Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)- Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3a,4b)-
• SCUTELLARIC ACID
• [ "" ]
• Q27279145
• 24-hydroxy-3-epi-oleanolic acid
• 102919-76-6
• 3alpha,24-Dihydroxyolean-12-en-28-oic acid
• (+)-SCUTELLARIC ACID
• CHEMBL492472
• BDBM50253118
• (4aS,6aR,6aS,6bR,8aR,9S,10R,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• AKOS040762321
• UNII-GKB52TAX5N
• FS-10085
• GKB52TAX5N
• 3.ALPHA.,24-DIHYDROXYOLEAN-12-EN-28-OIC ACID
• OLEAN-12-EN-28-OIC ACID, 3,23-DIHYDROXY-, (3.ALPHA.,4.BETA.)-
• NSC-87530
• 168254-95-3
• LS-15295
• PGOYMURMZNDHNS-UHFFFAOYSA-N
• Wilforol C
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3.beta.,4.alpha.)-
• NSC87530
• SCHEMBL13395362
• 3,23-Dihydroxyolean-12-en-28-oic acid #
• Olean-12-en-28-oic acid, 3.beta.,23-dihydroxy-
• BCP16772
• .alpha.-Hederagenin
• Caulosapogenin pound>>Hederagenol pound>>Hederagenic acid
• SCHEMBL26941271
• Scutellarate
• OLEAN-12-EN-28-OIC ACID, 3,23-DIHYDROXY-, (3ALPHA,4BETA)-

• InChIKey： PGOYMURMZNDHNS-XXIVSGBYSA-N
• Inchi： InChI=1S/C30H48O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-23,31-32H,8-18H2,1-6H3,(H,33,34)/t20-,21?,22-,23-,26+,27-,28-,29-,30+/m1/s1
• SMILES： O[C@@H]1CC[C@@]2(C)C([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 472.35500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 908
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 6.20600
• PSA: 77.76000
• Boiling Point: 589.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 324.3±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids